Cas no 1808593-92-1 (2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide)

• Product Name: 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide
• CAS No: 1808593-92-1
• MF: C₁₅H₁₆N₂O₄S₂
• MW: 352.428541183472
• CID: 6223013
• PubChem ID: 99638707
• Update Time: 2025-07-21

2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26606093
• 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide
• 1808593-92-1

• Inchi： 1S/C15H16N2O4S2/c1-11-14(22-13(16-11)10-21-2)15(18)17-23(19,20)9-8-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,17,18)/b9-8+
• InChI Key： AFVMFOMVMOMRIT-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C1=C(C)N=C(COC)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 352.05514934g/mol
• Monoisotopic Mass: 352.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Additional information on 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1808593-92-1 and Product Name: 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide

The compound with the CAS number 1808593-92-1 and the product name 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a thiazole core, a phenylethene sulfonamide moiety, and an N-(methoxymethyl) substituent, which collectively contribute to its unique chemical properties and biological relevance.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of a sulfonamide group in the molecule further enhances its pharmacological potential by improving solubility and bioavailability, while also serving as a key pharmacophore for target interactions. The N-(methoxymethyl) group adds an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity of the compound.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, studies have demonstrated that thiazole derivatives can modulate enzyme activity and receptor binding, making them attractive candidates for drug development. The phenylethene sulfonamide moiety, in particular, has been implicated in interactions with various biological targets, including kinases and transcription factors. This suggests that the compound may exhibit inhibitory effects on pathways relevant to diseases such as cancer and inflammation.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like this one with increasing accuracy. Molecular docking studies have been performed to evaluate potential interactions with target proteins, providing insights into the compound's mechanism of action. These studies indicate that the thiazole core and sulfonamide group may engage in hydrogen bonding or hydrophobic interactions with key residues in the target protein, thereby modulating its function. Furthermore, the N-(methoxymethyl) substituent could play a role in stabilizing the binding conformation through steric effects or by influencing local electronic properties.

In vitro experiments have begun to validate these computational predictions by assessing the compound's activity against relevant biological assays. Preliminary results suggest that 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide exhibits promising inhibitory effects on certain enzymes associated with disease pathways. For example, it has shown potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its interaction with other enzymes such as tyrosine kinases has been observed, indicating potential applications in oncology research.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves key transformations such as sulfonylation, thiazole ring formation, and N-substitution reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Recent innovations in catalytic methods have facilitated more efficient and sustainable synthetic routes, reducing waste and improving scalability.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Parameters such as solubility, permeability, metabolic stability, and distribution are critical factors that determine a drug's efficacy and safety profile. Preliminary data suggest that modifications to the molecular structure can significantly influence these properties. For instance, optimizing the size and electronic distribution of substituents like the N-(methoxymethyl) group may enhance oral bioavailability while minimizing off-target effects.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within this molecule. By systematically altering substituents such as the sulfonamide or thiazole ring components, researchers can identify analogs with enhanced potency or selectivity against specific targets. Additionally, investigating prodrug formulations may improve delivery systems for this class of compounds.

The broader significance of this work lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery programs worldwide. Thiazole derivatives continue to be a rich source of inspiration for medicinal chemists due to their versatility and biologic relevance. As computational tools become more sophisticated and synthetic methodologies advance, opportunities for designing novel bioactive molecules like 2-(methoxymethyl)-4-methyl-N-(2-phenylethenesulfonyl)-1,3-thiazole-5-carboxamide will continue to expand.